Disodium;[dichloro-[hydroxy(oxido)phosphoryl]methyl]-hydroxyphosphinate;tetrahydrate

• CAS No.: 88416-50-6
• Product Name: Disodium;[dichloro-[hydroxy(oxido)phosphoryl]methyl]-hydroxyphosphinate;tetrahydrate
• Molecular Formula: CH2Cl2O6P2 • 2Na [4H2O]
• Molecular Weight: 360.91 g/mol
• IUPAC Name: disodium;[dichloro-[hydroxy(oxido)phosphoryl]methyl]-hydroxyphosphinate;tetrahydrate
• Standard InChI: InChI=1S/CH4Cl2O6P2.2Na.4H2O/c2-1(3,10(4,5)6)11(7,8)9;;;;;;/h(H2,4,5,6)(H2,7,8,9);;;4*1H2/q;2*+1;;;;/p-2
• Standard InChIKey: XWHPUCFOTRBMGS-UHFFFAOYSA-L
• SMILES: C(P(=O)(O)[O-])(P(=O)(O)[O-])(Cl)Cl.O.O.O.O.[Na+].[Na+]
• Canonical SMILES: C(P(=O)(O)[O-])(P(=O)(O)[O-])(Cl)Cl.O.O.O.O.[Na+].[Na+]
• Description: Clodronate Disodium is the disodium salt of a nitrogen-free bisphosphonate analog of naturally occurring pyrophosphate. Clodronate binds to calcium and inhibits osteoclastic bone resorption and hydroxyapatite crystal formation and dissolution, resulting in a reduction of bone turnover. This agent may control malignancy-associated hypercalcemia, inhibit osteolytic bone metastasis and decrease pain.; Disodium clodronate tetrahydrate is the tetrahydrate of the disodium salt of clodronic acid. It inhibits bone resorption and soft tissue calcification, and is used as an adjunct in the treatment of severe hypercalcaemia associated with malignancy, and in the management of osteolytic lesions and bone pain associated with skeletal metastases. It has a role as a bone density conservation agent. It is a hydrate and a one-carbon compound. It contains a clodronic acid disodium salt.; A diphosphonate which affects calcium metabolism. It inhibits bone resorption and soft tissue calcification.
• Synonyms: Acid, Clodronic; Acid, Dichloromethanediphosphonic; Biphosphonate, Dichloromethylene; Bonefos; Cl2MDP; Clodronate; Clodronate Disodium; Clodronate Sodium; Clodronic Acid; Dichloromethane Diphosphonate; Dichloromethanediphosphonate; Dichloromethanediphosphonic Acid; Dichloromethylene Biphosphonate; Dichloromethylene Diphosphonate; Dichloromethylenebisphosphonate; Diphosphonate, Dichloromethane; Diphosphonate, Dichloromethylene; Disodium, Clodronate; Sodium, Clodronate
• Reference: 1.Sahni, M.,Guenther, H.L.,Fleisch, H., et al. Bisphosphonates act on rat bone resorption through the mediation of osteoblasts. Journal of Clinical Investigation 91, 2004-2011 (1993).
• PubChem Compound: 23724874
• Last Modified: Nov 11 2021